Cas no 391228-71-0 (N-(2-methoxy-5-nitrophenyl)naphthalene-1-carboxamide)

• Product Name: N-(2-methoxy-5-nitrophenyl)naphthalene-1-carboxamide
• CAS No: 391228-71-0
• MF: C₁₈H₁₄N₂O₄
• MW: 322.314764499664
• CID: 6430246
• PubChem ID: 959042
• Update Time: 2025-11-01

N-(2-methoxy-5-nitrophenyl)naphthalene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxy-5-nitrophenyl)naphthalene-1-carboxamide
• 391228-71-0
• F0193-0282
• AKOS003052254
• N-(2-methoxy-5-nitrophenyl)-1-naphthamide
• 1-Naphthalenecarboxamide, N-(2-methoxy-5-nitrophenyl)-

• Inchi： 1S/C18H14N2O4/c1-24-17-10-9-13(20(22)23)11-16(17)19-18(21)15-8-4-6-12-5-2-3-7-14(12)15/h2-11H,1H3,(H,19,21)
• InChI Key： LBZFWMRNYJDWPC-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC([N+]([O-])=O)=CC=C2OC)=O)=C2C(C=CC=C2)=CC=C1

Computed Properties

• Exact Mass: 322.09535693g/mol
• Monoisotopic Mass: 322.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 84.2Ų

Experimental Properties

• Density: 1.352±0.06 g/cm3(Predicted)
• Boiling Point: 449.3±35.0 °C(Predicted)
• pka: 11.72±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxamides

Additional information on N-(2-methoxy-5-nitrophenyl)naphthalene-1-carboxamide

N-(2-Methoxy-5-nitrophenyl)Naphthalene-1-carboxamide: An Overview of a Promising Compound in Chemical and Pharmaceutical Research

N-(2-Methoxy-5-nitrophenyl)naphthalene-1-carboxamide (CAS No. 391228-71-0) is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical research. This compound, characterized by its naphthalene core and substituted nitro and methoxy groups, exhibits a range of biological activities that make it a subject of extensive study.

The molecular formula of N-(2-Methoxy-5-nitrophenyl)naphthalene-1-carboxamide is C₁₅H₁₂N₂O₄, and its molecular weight is approximately 280.26 g/mol. The compound's structure consists of a naphthalene ring system, which is known for its aromatic stability and reactivity, and a substituted phenyl group with a nitro and methoxy functional group. These functional groups contribute to the compound's electronic properties and reactivity, making it an interesting candidate for various chemical and biological applications.

Recent studies have highlighted the potential of N-(2-Methoxy-5-nitrophenyl)naphthalene-1-carboxamide in the development of new therapeutic agents. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's potential as an anticancer agent. Research has demonstrated that N-(2-Methoxy-5-nitrophenyl)naphthalene-1-carboxamide can induce apoptosis in cancer cells by disrupting cellular signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the activation of NF-κB, a transcription factor that plays a crucial role in cancer cell survival. These findings suggest that this compound could be developed into a novel therapeutic agent for cancer treatment.

In addition to its biological activities, N-(2-Methoxy-5-nitrophenyl)naphthalene-1-carboxamide has also been studied for its potential use in materials science. The unique electronic properties of the naphthalene core and the presence of nitro and methoxy groups make it suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Recent advancements in synthetic methods have enabled the production of this compound on a larger scale, making it more accessible for industrial applications.

The synthesis of N-(2-Methoxy-5-nitrophenyl)naphthalene-1-carboxamide typically involves several steps, including the formation of the naphthalene carboxylic acid derivative and subsequent coupling with the substituted aniline. Various synthetic routes have been reported, each with its own advantages and limitations. For example, one common method involves the reaction of 1-naphthoyl chloride with 2-methoxy-5-nitroaniline in the presence of a base such as triethylamine. This method provides good yields and purity, making it suitable for both laboratory-scale synthesis and industrial production.

The physical properties of N-(2-Methoxy-5-nitrophenyl)naphthalene-1-carboxamide, such as its melting point, solubility, and stability, are also important considerations for its practical applications. The compound is generally stable under standard laboratory conditions but may require specific storage conditions to maintain its integrity over extended periods. Its solubility in various solvents has been studied to optimize its use in different applications, including drug delivery systems and material formulations.

In conclusion, N-(2-Methoxy-5-nitrophenyl)naphthalene-1-carboxamide (CAS No. 391228-71-0) is a multifaceted compound with a wide range of potential applications in pharmaceutical research, materials science, and other fields. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development. As research continues to uncover new insights into its properties and mechanisms of action, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.